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Compound of Interest

Compound Name: 2-Chloro-4-iodopyridine

Cat. No.: B015674 Get Quote

An In-depth Technical Guide to 2-Chloro-4-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-iodopyridine, a

halogenated pyridine derivative crucial for synthesizing a wide range of biologically active

molecules. Its unique structure makes it a valuable intermediate in medicinal chemistry and

materials science. This document outlines its chemical properties, synthesis, and key

applications, offering a valuable resource for professionals in research and development.

Core Chemical and Physical Properties
2-Chloro-4-iodopyridine is a versatile chemical compound recognized for its significant role in

the synthesis of various pharmaceuticals and agrochemicals[1]. Its enhanced reactivity, owing

to its halogenated pyridine structure, makes it an essential intermediate in the development of

novel compounds[1].

Table 1: Physicochemical Properties of 2-Chloro-4-iodopyridine
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Property Value Citations

Molecular Weight 239.44 g/mol [1][2][3][4][5]

Chemical Formula C5H3ClIN [1][2][3][4][5]

CAS Number 153034-86-7 [2][3][4][5]

Appearance
White to light yellow powder /

Off-white crystalline solid
[1][5]

Melting Point 42-43 °C [1][4]

Purity ≥ 97% [1][4]

Storage Conditions
Store at 0-8 °C in a dry, sealed

place
[1][2]

Applications in Research and Development
2-Chloro-4-iodopyridine serves as a fundamental building block in organic synthesis[1][5]. Its

primary applications include:

Pharmaceutical Synthesis: It is a key intermediate in the creation of various pharmaceuticals,

notably in the development of anti-cancer and anti-inflammatory drugs[1].

Agrochemical Development: The compound plays a role in formulating effective pesticides

and herbicides, contributing to crop protection[1].

Organic Synthesis: As a versatile building block, it facilitates the creation of complex

molecules, enabling the exploration of new chemical pathways[1].

Experimental Protocol: Synthesis of 2-Chloro-4-
iodopyridine
The following is a general procedure for the synthesis of 2-Chloro-4-iodopyridine from 2-

chloro-3-iodopyridine[5].

Materials:
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2-chloro-3-iodopyridine (starting material)

Tetrahydrofuran (THF)

Magnesium sulfate

Silica gel

Ethyl acetate

Heptane

Procedure:

Dissolution: Prepare a solution by dissolving 2-chloro-3-iodopyridine (12 g, 50 mmol) in 20

mL of tetrahydrofuran (THF)[5].

Reaction: (Further reaction details to be followed as per the specific synthetic route, which

involves the rearrangement of the iodo-substituent).

Work-up: The organic layers from the reaction mixture are combined.

Drying: The combined organic layers are dried using magnesium sulfate.

Filtration and Concentration: The mixture is filtered and then concentrated under vacuum at

20 °C, resulting in a brown solid[5].

Purification: The crude product is purified by silica gel column chromatography.

Elution: The column is eluted with a mixture of ethyl acetate and heptane (8:2 ratio)[5].

Final Product: This purification yields light yellow, needle-like crystals with a 95% yield (11.4

g)[5].

Characterization:

The structure of the resulting 2-Chloro-4-iodopyridine can be confirmed by the following

analytical methods[5]:
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¹H NMR (CDCl₃): δ 8.07 (d, J = 5.3 Hz, 1H), 7.76 (d, J = 1.1 Hz, 1H), 7.59 (dd, J = 5.0/0.11

Hz, 1H)

¹³C NMR (CDCl₃): δ 151.7, 149.6, 133.0, 131.5, 106.6

Mass Spectrometry (EI): m/z 240 (M + 1)

Visualized Workflow: Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of 2-
Chloro-4-iodopyridine.

Start: 2-chloro-3-iodopyridine
in THF Reaction & Work-up Drying with MgSO4 Vacuum Concentration Crude Brown Solid Silica Gel Column

Chromatography
Elution with

Ethyl Acetate/Heptane (8:2)
Final Product:

Pure 2-Chloro-4-iodopyridine

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 2-Chloro-4-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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